N-(3-bromophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-amino-3-(3-bromophenyl)thiourea
• InChI: InChI=1S/C7H8BrN3S/c8-5-2-1-3-6(4-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12)
• InChI Key: MAPPIIPCKZAUDC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Br)NC(=S)NN
• Molecular Formula: C7H8BrN3S
• DSSTOX Substance ID: DTXSID90427702
• Molecular Weight: 246.13 g/mol
• CAS No.: 116567-17-0

Description

N-(3-bromophenyl)hydrazinecarbothioamide is a useful research compound. Its molecular formula is C7H8BrN3S and its molecular weight is 246.13 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Spectrometry : The synthesis of arylidene-hydrazinyl-thiazolines and their precursors, including N-(3-chlorophenyl)hydrazinecarbothioamide, involves condensation reactions. The compounds have been characterized using spectroscopic methods and mass spectrometry, with molecular modeling providing insights into fragmentation pathways (Ramadan, 2019).

• Anticonvulsant Evaluation : Novel N-(4-substituted phenyl)-2-[4-(substituted) benzylidene]-hydrazinecarbothioamides have been synthesized and evaluated for their anticonvulsant activity. Computational studies and docking with epilepsy molecular targets have been conducted to understand their pharmacological potential (Tripathi et al., 2012).

• Fluorescent Probe for Iron : N-Phenyl-2-(2-hydroxynaphthalen-1-ylmethylene)hydrazinecarbothioamide has been investigated as a fluorescent sensor for Fe(III) in aqueous solutions, demonstrating good selectivity and a concentration-dependent increase in emission (Casanueva Marenco et al., 2012).

• Antioxidant Activity : New compounds from the hydrazinecarbothioamide class have shown excellent antioxidant activity. These compounds, characterized by spectroscopic methods, have potential applications in mitigating oxidative stress-related disorders (Bărbuceanu et al., 2014).

• DNA Binding and Biological Activity : Thiazole derivatives pendent to N-phenylmorpholine moieties have been synthesized, with some showing intercalation binding mode with DNA and notable antimicrobial and anti-cancer activities (Farghaly et al., 2020).

• Broad-Spectrum Anticonvulsant Agents : Certain thiosemicarbazide analogues have been identified as broad-spectrum anticonvulsant agents, demonstrating activity in various seizure models without neurotoxicity (Nevagi et al., 2014).

• Bis(thiosemicarbazone) Derivatives : The synthesis and characterization of bis(thiosemicarbazone) derivatives have been explored, with investigations into their antioxidant activities and potential for DNA cleavage (Ateş et al., 2018).

• Electrochemical Studies : Novel modified electrodes using hydrazinecarbothioamide derivatives have shown potential in the selective determination of epinephrine, highlighting their applicability in electrochemical sensors and analytical chemistry (Beitollahi et al., 2008).

• Antitumor Properties of Dioxomolybdenum(VI) Complexes : Dioxomolybdenum(VI) complexes with hydrazinecarbothioamide derivatives have been synthesized and shown to exhibit significant antitumor properties against the HCT 116 human colorectal cell line (Hussein et al., 2015).